1-(4-fluorophenyl)-3-{2-oxo-2-[3-(pyridin-2-yloxy)pyrrolidin-1-yl]ethyl}imidazolidin-2-one

• IUPAC Name: 1-(4-fluorophenyl)-3-[2-oxo-2-(3-pyridin-2-yloxypyrrolidin-1-yl)ethyl]imidazolidin-2-one
• InChI: InChI=1S/C20H21FN4O3/c21-15-4-6-16(7-5-15)25-12-11-24(20(25)27)14-19(26)23-10-8-17(13-23)28-18-3-1-2-9-22-18/h1-7,9,17H,8,10-14H2
• InChI Key: GJCNCSHGIFAIJO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=CC=CC=N2)C(=O)CN3CCN(C3=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H21FN4O3
• Molecular Weight: 384.4 g/mol

Description

The compound “1-(4-fluorophenyl)-3-{2-oxo-2-[3-(pyridin-2-yloxy)pyrrolidin-1-yl]ethyl}imidazolidin-2-one” is a complex organic molecule. It contains several functional groups and rings, including a pyrrolidine ring, a pyridine ring, and an imidazole ring. The pyrrolidine ring is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the construction of the pyrrolidine ring from different cyclic or acyclic precursors, and the functionalization of preformed pyrrolidine rings. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring, a pyridine ring, and an imidazole ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyrrolidine, pyridine, and imidazole rings. These rings could undergo various reactions depending on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrrolidine, pyridine, and imidazole rings. These rings could contribute to the compound’s solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Given the presence of the pyrrolidine, pyridine, and imidazole rings, it could potentially interact with various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and physicochemical properties. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research could focus on further exploring the biological activity of this compound and optimizing its synthesis. Additionally, the structure-activity relationship of this compound could be investigated to guide the design of new compounds with different biological profiles.